Cas no 89401-57-0 (4-Thiazolecarboxamide, 2-(4-pyridinyl)-)

• Product Name: 4-Thiazolecarboxamide, 2-(4-pyridinyl)-
• CAS No: 89401-57-0
• MF: C₉H₇N₃OS
• MW: 205.236379861832
• MDL: MFCD00171750
• CID: 602185
• PubChem ID: 2824500
• Update Time: 2025-06-09

4-Thiazolecarboxamide, 2-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxamide, 2-(4-pyridinyl)-
• 2-pyridin-4-yl-1,3-thiazole-4-carboxamide
• CCG-51630
• 1G-364S
• 2-(pyridin-4-yl)-1,3-thiazole-4-carboxamide
• HMS2414B22
• IDI1_015883
• HMS1443M08
• Maybridge3_004496
• SMR000169427
• AKOS015992197
• 2-(4-pyridinyl)-1,3-thiazole-4-carboxamide
• 2-(Pyridin-4-yl)thiazole-4-carboxamide
• CHEMBL1706982
• 89401-57-0
• MLS000546257
• SCHEMBL6202834
• SR-01000640921-1
• Oprea1_562367
• MFCD00171750
• DTXSID30384986

• MDL： MFCD00171750
• Inchi： 1S/C9H7N3OS/c10-8(13)7-5-14-9(12-7)6-1-3-11-4-2-6/h1-5H,(H2,10,13)
• InChI Key： KWUBEXCPIQGXBL-UHFFFAOYSA-N
• SMILES： S1C=C(C(N)=O)N=C1C1C=CN=CC=1

Computed Properties

• Exact Mass: 205.03098303g/mol
• Monoisotopic Mass: 205.03098303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 97.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 4-Thiazolecarboxamide, 2-(4-pyridinyl)-

4-Thiazolecarboxamide, 2-(4-pyridinyl): A Comprehensive Overview of CAS No. 89401-57-0

4-Thiazolecarboxamide, 2-(4-pyridinyl), also known by its CAS number 89401-57-0, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound has garnered considerable attention due to its potential therapeutic applications and unique chemical properties. In this comprehensive overview, we will delve into the structural characteristics, synthesis methods, biological activities, and recent advancements in the study of 4-Thiazolecarboxamide, 2-(4-pyridinyl).

Structural Characteristics

4-Thiazolecarboxamide, 2-(4-pyridinyl) is a heterocyclic compound that features a thiazole ring fused to a pyridine moiety. The thiazole ring is a five-membered ring containing one sulfur and one nitrogen atom, while the pyridine ring is a six-membered aromatic ring with one nitrogen atom. The presence of these functional groups imparts unique chemical and biological properties to the compound. The carboxamide group attached to the thiazole ring further enhances its reactivity and solubility in various solvents.

Synthesis Methods

The synthesis of 4-Thiazolecarboxamide, 2-(4-pyridinyl) can be achieved through several well-established methods. One common approach involves the reaction of 2-chloro-4-thiazolecarboxylic acid with 4-aminopyridine in the presence of a coupling reagent such as EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole). This method yields high purity and yield of the desired product. Another synthetic route involves the cyclization of an appropriate precursor followed by functional group modifications to introduce the pyridine moiety.

Biological Activities

4-Thiazolecarboxamide, 2-(4-pyridinyl) has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. Recent research has highlighted its anti-inflammatory and anti-cancer properties. Studies have shown that this compound can inhibit the activity of certain enzymes involved in inflammatory pathways, such as COX-2 (cyclooxygenase-2). Additionally, it has demonstrated cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers.

Pharmacological Applications

The potential pharmacological applications of 4-Thiazolecarboxamide, 2-(4-pyridinyl) are diverse and promising. Its anti-inflammatory properties make it a candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to inhibit COX-2 without significantly affecting COX-1 makes it an attractive option for developing safer nonsteroidal anti-inflammatory drugs (NSAIDs).

In the realm of oncology, 4-Thiazolecarboxamide, 2-(4-pyridinyl) has shown promise as a potential anticancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells through multiple mechanisms, including the modulation of cell cycle progression and the inhibition of angiogenesis. These findings suggest that this compound could be further developed into novel anticancer therapies.

Clinical Trials and Future Prospects

The clinical development of 4-Thiazolecarboxamide, 2-(4-pyridinyl) is an ongoing area of research. Several preclinical studies have provided encouraging results, paving the way for future clinical trials. Researchers are currently investigating the safety and efficacy of this compound in various disease models to determine its therapeutic potential.

In addition to its direct therapeutic applications, 4-Thiazolecarboxamide, 2-(4-pyridinyl) serves as a valuable scaffold for drug discovery and development. Its structural flexibility allows for the introduction of various functional groups to optimize its pharmacological properties. This makes it an attractive starting point for designing new compounds with enhanced activity and selectivity.

Conclusion

In conclusion, 4-Thiazolecarboxamide, 2-(4-pyridinyl), identified by CAS number 89401-57-0, is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural characteristics, coupled with its diverse biological activities, make it a valuable candidate for further investigation and development. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds great promise for addressing unmet medical needs in areas such as inflammation and cancer.